[5-(2-Fluorophenyl)isoxazol-3-yl]acetonitrile

• IUPAC Name: 2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]acetonitrile
• InChI: InChI=1S/C11H7FN2O/c12-10-4-2-1-3-9(10)11-7-8(5-6-13)14-15-11/h1-4,7H,5H2
• InChI Key: TZAOGZDSTWKQNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NO2)CC#N)F
• Molecular Formula: C11H7FN2O
• Molecular Weight: 202.18 g/mol

Description

“[5-(2-Fluorophenyl)isoxazol-3-yl]acetonitrile” is a chemical compound with the molecular formula C11H7FN2O and a molecular weight of 202.18 g/mol. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of an isoxazole ring attached to a fluorophenyl group and an acetonitrile group. The exact linear structure formula is not provided.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. The boiling point is not provided. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Nuclear Fluorination of Diarylisoxazoles

The nuclear fluorination of a series of 3,5-diarylisoxazoles, potentially including compounds similar to “[5-(2-Fluorophenyl)isoxazol-3-yl]acetonitrile”, has been successfully achieved using Selectfluor®. This process is applicable to substrates with neutral or activating substituents on the phenyl ring, indicating versatility in functional group tolerance. The research also explored the effects of deactivating substituents and identified suitable solvents for high-temperature reactions, opening pathways for diverse fluorinated isoxazole synthesis (Stephens & Blake, 2004).

Cycloaddition to Olefins

(Diethoxyphosphoryl)acetonitrile oxide’s cycloaddition to olefins leading to 3,5-disubstituted 2-isoxazolines showcases the synthetic utility of acetonitrile oxides in constructing isoxazole frameworks. This method provides a versatile approach to synthesize isoxazoline derivatives with potential applications in pharmaceuticals and materials science (Tsuge et al., 1987).

Domino Reaction for Isoxazole-Fused Compounds

A domino reaction involving 2-fluoro benzensulfonyl acetonitrile and α-chloro oximes highlights a novel, metal-free synthesis pathway to isoxazole-fused 1,4-benzothiazine derivatives. This process underscores the chemical versatility and reactivity of fluorophenyl acetonitrile derivatives in constructing complex heterocycles, relevant for developing novel compounds with potential biological activity (Kavas & Altug, 2017).

Antioxidant Activity of Thiazolidin-4-one Derivatives

Research into the antioxidant properties of thiazolidin-4-one derivatives synthesized from 4-fluorobenzaldehyde reveals potential applications in discovering new antioxidant agents. This study's methods and findings could guide the development of compounds with enhanced biological activities, leveraging the structural motifs of “this compound” (El Nezhawy et al., 2009).

Safety and Hazards

Handling “[5-(2-Fluorophenyl)isoxazol-3-yl]acetonitrile” requires safety precautions. It’s advised to keep the compound away from heat, sparks, open flames, and hot surfaces. Avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be handled under inert gas and protected from moisture.

Future Directions

As for future directions, “[5-(2-Fluorophenyl)isoxazol-3-yl]acetonitrile” is a compound used for research purposes. Its potential applications and developments would depend on the outcomes of ongoing and future research studies.